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Compound of Interest

Compound Name: 4'-Bromomethyl-2-cyanobiphenyl!

Cat. No.: B120350

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and precautionary
measures for 4'-Bromomethyl-2-cyanobiphenyl (CAS No. 114772-54-2), a key intermediate
in the synthesis of various pharmaceuticals. The information is intended to equip laboratory and
manufacturing personnel with the knowledge to handle this compound responsibly and mitigate

potential risks.

Chemical Identification and Properties

4'-Bromomethyl-2-cyanobiphenyl, also known by synonyms such as 2-(4-
(bromomethyl)phenyl)benzonitrile and Bromo OTBN, is a biphenyl derivative with a
bromomethyl group and a cyano group on opposite phenyl rings.[1] Its primary application is in
the synthesis of angiotensin Il receptor antagonists, including losartan and valsartan.[2]

Table 1: Chemical and Physical Properties
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Property Value Reference
CAS Number 114772-54-2 [3]
Molecular Formula C14H10BrN [4]
Molecular Weight 272.14 g/mol [4]

Off-white to cream
Appearance _ [51[6]
powder/crystalline powder

Melting Point 125-128 °C [5]
Boiling Point 413.2 £ 38.0 °C at 760 mmHg [5]
Flash Point 203.7+26.8 °C [2]
Solubility Limited water solubility [4]

Hazard Identification and Classification

4'-Bromomethyl-2-cyanobiphenyl is classified as a hazardous substance. The Global
Harmonized System (GHS) classification indicates several potential health and environmental
risks.

Table 2: GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 2/13 Tech Support


https://patents.google.com/patent/US5621134A/en
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-4-bromomethyl-2-cyanobiphenyl-properties-applications-sourcing-china-ui
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-4-bromomethyl-2-cyanobiphenyl-properties-applications-sourcing-china-ui
https://www.benchchem.com/product/b120350
https://www.smolecule.com/products/s670445
https://www.benchchem.com/product/b120350
https://www.benchchem.com/product/b120350
https://adpharmachem.com/4-bromomethyl-2-cyanobiphenyl-bromo-otbn/
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-4-bromomethyl-2-cyanobiphenyl-properties-applications-sourcing-china-ui
https://www.benchchem.com/product/b120350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[7]
Skin Irritation 2 H315: Causes skin irritation[7]
o H319: Causes serious eye
Eye Irritation 2 o
irritation[7]
) o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction[3][8]
o H341: Suspected of causing
Germ Cell Mutagenicity 2 )
genetic defects[7]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic
Environment, Acute life[9]
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment, Chronic with long lasting effects[3][8]

Signal Word: Warning[7][8]
Hazard Pictograms:

Safety and Handling Precautions

Strict adherence to safety protocols is mandatory when handling 4'-Bromomethyl-2-
cyanobiphenyl to minimize exposure and ensure a safe working environment.

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood.[8]
o Ensure that safety showers and eyewash stations are readily accessible.[5][7]

» Use a closed system or local exhaust ventilation to control the dispersion of dust.[7]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound.
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Table 3: Recommended Personal Protective Equipment

Protection Type Specification Reference

Tightly fitting safety goggles
) with side-shields or a face
Eye/Face Protection ) ) [8][10]
shield. Conforming to EN 166

(EU) or NIOSH (US).

Impervious and fire/flame
) ] resistant clothing. Chemical-
Skin Protection . . [8][10]
resistant gloves (inspect before

use).

If exposure limits are exceeded
) ) or irritation is experienced, use
Respiratory Protection ) ) [8]
a full-face respirator with an

appropriate filter cartridge.

Handling and Storage

« Handling: Avoid contact with skin, eyes, and clothing.[7] Do not breathe dust.[5] Wash hands
thoroughly after handling.[7]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8] Store
locked up and away from incompatible materials such as strong oxidizing agents, acids, and
bases.[5][7] Protect from moisture.[7]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure Reference

Move the victim to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [518]
artificial respiration. Seek

immediate medical attention.

Immediately take off all
contaminated clothing. Wash
i the affected area with plenty of
Skin Contact _ [5117118]
soap and water. Seek medical
attention if irritation or a rash

OcCcurs.

Rinse cautiously with water for
at least 15 minutes, also under
the eyelids. Remove contact
Eye Contact ) [5181[11]
lenses if present and easy to
do. Seek immediate medical

attention.

Rinse mouth with water. Do
) NOT induce vomiting. Call a
Ingestion _ [51[8]
poison control center or doctor

immediately.

Fire-Fighting Measures:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]

o Specific Hazards: May produce hazardous decomposition products in a fire, such as
hydrogen cyanide.[5]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Accidental Release Measures:
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» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE to avoid
dust formation and contact with the substance.[8]

e Environmental Precautions: Prevent the substance from entering drains, as it is very toxic to
aquatic life.[3][8]

o Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed
container for disposal.[8]

Toxicological and Ecotoxicological Data

Understanding the toxicological profile of 4'-Bromomethyl-2-cyanobiphenyl is essential for
risk assessment.

Table 5: Toxicological Data

Test Species Result Reference

Acute Oral Toxicity

Rat > 2,000 mg/k 12
(LD50) g/kg [12]

Suspected of inducing
Germ Cell

o Assessment heritable mutations in [7]
Mutagenicity

human germ cells

Table 6: Ecotoxicological Data
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Test Species Result Duration Reference
o ) Oncorhynchus
Toxicity to fish _ _
mykiss (Rainbow  0.21 mg/L 96 h [8]
(NOEC)
trout)
Toxicity to ]
] Daphnia magna 1 mg/L 48 h [8]
daphnia (EC100)
o Desmodesmus
Toxicity to algae ]
subspicatus 1.1 mg/L 72 h [8]
(EC50)
(Green algae)
Toxicity to
microorganisms Activated sludge > 1000 mg/L 3h [8]
(EC50)

Methodologies for Key Experiments

The following section details a common experimental protocol for the synthesis of 4'-
Bromomethyl-2-cyanobiphenyl.

Synthesis via Radical Bromination

This method involves the bromination of 4'-methyl-2-cyanobiphenyl using a radical initiator.

Materials:

4'-methyl-2-cyanobiphenyl

N-bromosuccinimide (NBS) or Bromine (Br2)

Radical initiator (e.g., 2,2'-azobis(2-methylpropionitrile) - AIBN, or benzoyl peroxide - BPO)

Solvent (e.g., 1,2-dichloroethane, diethyl carbonate)

Round-bottom flask

Magnetic stirrer
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e Heating mantle or light source (for photo-initiation)

» Condenser

« Filtration apparatus

Procedure:

» Dissolve 4'-methyl-2-cyanobiphenyl in the chosen solvent within the round-bottom flask.[7][8]
o Add the brominating agent (NBS or Brz) and the radical initiator to the solution.[7][8]

» Heat the mixture to reflux or irradiate with a suitable light source to initiate the reaction.[7][8]
The reaction is exothermic and should be controlled.[7]

e Maintain the reaction conditions for a specified period (e.g., 4 hours) until completion, which
can be monitored by techniques like TLC or HPLC.[7]

 After the reaction is complete, cool the mixture.[8]

e If necessary, quench the reaction (e.g., with sodium bisulfite if Br was used).[10]
e Wash the organic phase with water to remove impurities.[7]

o Dry the organic phase and concentrate it to obtain the crude product.[7]

o Purify the crude 4'-Bromomethyl-2-cyanobiphenyl by recrystallization from a suitable
solvent system (e.g., ethylene dichloride/n-heptane or isopropanol).[3][8]

Filter and dry the purified product under vacuum.[8]

Visualized Workflows and Relationships

The following diagrams illustrate key workflows and the synthetic relationship of 4'-
Bromomethyl-2-cyanobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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